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Compound of Interest

Compound Name: 4-Propoxybenzofuran-6-amine
CAS No.: 1330752-97-0
Cat. No.: B11808303
Get Quote
. J

Executive Summary: The Pharmacophore
Divergence

The core difference between these two compounds lies in the position of the amine group
relative to the benzofuran ring. This structural variation dictates two completely different
biological fates:

¢ 6-APB is a CNS-active Monoamine Releaser.[1] It possesses a flexible ethylamine side
chain (specifically a 2-aminopropyl moiety) that mimics serotonin and dopamine, allowing it
to traverse the Blood-Brain Barrier (BBB) and bind to Monoamine Transporters (MATSs).[1]

e 4-Propoxybenzofuran-6-amine is a Functionalized Aniline.[1] The amine is directly attached
to the aromatic ring. This structure generally lacks affinity for monoamine transporters, does
not act as a psychostimulant, and is primarily utilized as a scaffold for kinase inhibitors or as
a synthetic intermediate.
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4-Propoxybenzofuran-6-

Feature 6-APB (Benzofury) .
amine
CAS Number 286834-85-3 1330752-97-0
] Benzofuran-propylamine Amino-benzofuran (Aniline
Chemical Class ) o
(Amphetamine homolog) derivative)

Kinase domains (theoretical),

Primary Target SERT, DAT, NET, 5-HT2A/2B ] ]

Synthetic Intermediate
CNS Activity Potent Entactogen / Stimulant Negligible / None (Likely Toxic)
Key Substituent 2-aminopropyl at C6 Propoxy at C4; Amine at C6

Detailed Pharmacological Profile
A. 6-APB: The Entactogenic Prototype

Mechanism of Action: 6-APB acts as a triple reuptake inhibitor and releasing agent for
serotonin (5-HT), dopamine (DA), and norepinephrine (NE). It is a structural analog of MDA
where the methylenedioxy ring is replaced by a benzofuran ring.[2]

e 5-HT2B Agonism: High affinity (Ki = 3.7 nM), implicated in cardiotoxicity risks.
o 5-HT2A Agonism: Moderate affinity, contributing to psychedelic visual effects.[1]

o DAT/SERT Ratio: Balanced, resulting in "rolling" euphoria similar to MDMA but with longer
duration due to the metabolic stability of the benzofuran ring compared to the
methylenedioxy ring of MDA/MDMA.

B. 4-Propoxybenzofuran-6-amine: The Chemical
Scaffold

Mechanism of Action: This compound lacks the "phenethylamine” pharmacophore required for
monoamine transporter recognition.[1]

¢ Aniline Toxicity Potential: Primary aromatic amines (anilines) are often metabolically
activated by CYP450 enzymes to form reactive hydroxylamines or quinone imines, which
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can cause hepatotoxicity or genotoxicity.

» Kinase Inhibition Potential: Benzofuran-6-amines are often explored in oncology as scaffolds
for inhibiting kinases (e.g., VEGFR, EGFR), but they require specific acylation or further
substitution to be active. The "4-propoxy" group adds lipophilicity, potentially aiding
membrane permeability for intracellular targets, but not for neurotransmitter release.

Structural Activity Relationship (SAR)
Visualization[1]

The following diagram illustrates the critical structural divergence that dictates the biological
activity of these two molecules.
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Caption: SAR divergence showing why the aminopropy! chain is essential for CNS activity (6-
APB), while the direct ring amine (4-Propoxy...) leads to metabolic or off-target pathways.[1]

Experimental Data Comparison

The following data contrasts the established pharmacological parameters of 6-APB with the
predicted properties of the 4-Propoxy analog based on aniline SAR.
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4-Propoxybenzofuran-6-

Parameter 6-APB (Experimental) . .
amine (Predicted)
SERT Affinity (Ki) ~150 nM (Releaser) >10,000 nM (Inactive)
5-HT2B Affinity (Ki) 3.7 nM (Potent Agonist) Low / Inactive
] Hydroxylation (Ring), N-Acetylation, N-Hydroxylation
Metabolic Route o )
Deamination (Tox risk)
Lipophilicity (LogP) ~2.6 ~3.1 (Higher due to Propoxy)
Duration of Action 6—10 Hours N/A (Non-psychoactive)

Protocol: Differentiating the Compounds

If you possess a sample and need to verify its identity (Drug vs. Precursor), use this self-
validating analytical workflow:

e Marquis Reagent Test:
o 6-APB: Rapid purple-to-black transition (characteristic of MDA-like compounds).[1]

o 4-Propoxybenzofuran-6-amine: Likely slow brown/orange or no reaction (typical for
simple anilines without the activated alkylamine).[1]

¢ Solubility Check:
o 6-APB (HCl/Succinate): Water soluble.[1]

o 4-Propoxybenzofuran-6-amine: Poor water solubility; requires DMSO or organic
solvents.[1]

Synthesis & Precursor Relationship

It is plausible that 4-Propoxybenzofuran-6-amine is being investigated as a precursor to
synthesize a novel hybrid drug, potentially 4-Propoxy-6-APB.[1]

» Hypothetical Synthesis Flow:
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o Start with 4-Propoxybenzofuran-6-amine.[1][3]
o Convert amine to diazonium salt

Halogen (Sandmeyer reaction).

o Coupling with nitropropene or precursor to install the 2-aminopropyl chain.[1]

o Note: This is a complex route. Standard synthesis of 6-APB usually starts from 3-
bromophenol, not an amino-benzofuran.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3.143522-12-7|3-(3-Phenoxypropoxy)dibenzo[b,d]furan|BLD Pharm [bldpharm.com]

» To cite this document: BenchChem. [4-Propoxybenzofuran-6-amine vs. 6-APB: Structural &
Biological Activity Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11808303/docs#4-propoxybenzofuran-6-amine-vs-6-
apb-structural-biological-activity-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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